Cas no 850375-13-2 (5-(2-Furyl)isoxazol-3-ylmethylamine)

• Product Name: 5-(2-Furyl)isoxazol-3-ylmethylamine
• CAS No: 850375-13-2
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD07368533
• CID: 716913
• PubChem ID: 7060533
• Update Time: 2025-08-05

5-(2-Furyl)isoxazol-3-ylmethylamine Chemical and Physical Properties

Names and Identifiers

• (5-(Furan-2-yl)isoxazol-3-yl)methanamine
• [5-(2-Furyl)isoxazol-3-yl]methylamine
• [5-(furan-2-yl)-1,2-oxazol-3-yl]methanamine
• {[5-(2-Furyl)isoxazol-3-yl]methyl}amine
• 3-Isoxazolemethanamine,5-(2-furanyl)-
• 5-(2-furanyl)-3-Isoxazolemethanamine
• 1-[5-(2-furyl)isoxazol-3-yl]methanamine
• 3-(Aminomethyl)-5-fur-2-ylisoxazole
• TS-02187
• J-501510
• DTXSID00427617
• AKOS003672938
• SCHEMBL1477034
• STK506082
• DA-38779
• 850375-13-2
• IKOFHZGPFRNEQZ-UHFFFAOYSA-N
• SB61301
• EN300-232109
• CS-0270914
• ALBB-009816
• C-(5-furan-2-yl-isoxazol-3-yl)-methylamine
• 1-[5-(2-furyl)-3-isoxazolyl]methanamine
• MFCD07368533
• (5-(2-Furyl)isoxazol)-3-yl)methylamine
• [5-(2-FURYL)-3-ISOXAZOLYL]METHANAMINE
• 1-[5-(furan-2-yl)-1,2-oxazol-3-yl]methanamine
• [5-(furan-2-yl)isoxazol-3-yl]methylamine
• 5-(2-Furyl)isoxazol-3-ylmethylamine

• MDL： MFCD07368533
• Inchi： 1S/C8H8N2O2/c9-5-6-4-8(12-10-6)7-2-1-3-11-7/h1-4H,5,9H2
• InChI Key： IKOFHZGPFRNEQZ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(CN)=N1

Computed Properties

• Exact Mass: 164.05900
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2A^2
• XLogP3: 0

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 46 °C
• Boiling Point: 313.5±32.0 °C at 760 mmHg
• Flash Point: 143.4±25.1 °C
• Refractive Index: 1.541
• PSA: 65.19000
• LogP: 2.09360
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-(2-Furyl)isoxazol-3-ylmethylamine Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2-Furyl)isoxazol-3-ylmethylamine

Comprehensive Analysis of 5-(2-Furyl)isoxazol-3-ylmethylamine (CAS No. 850375-13-2): Properties, Applications, and Industry Trends

The compound 5-(2-Furyl)isoxazol-3-ylmethylamine (CAS No. 850375-13-2) is a specialized organic molecule featuring a unique fusion of furan and isoxazole rings, coupled with an amine functional group. This structural complexity grants it distinct chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its heterocyclic framework is particularly notable for its potential in modulating biological activity, a trait highly sought after in drug discovery pipelines.

In recent years, the demand for multifunctional heterocycles like 5-(2-Furyl)isoxazol-3-ylmethylamine has surged, driven by advancements in targeted drug delivery and green chemistry. Researchers are increasingly exploring its role as a pharmacophore in designing novel therapeutics for neurological disorders and inflammatory conditions. The compound's amine group also offers versatility in synthetic modifications, enabling the creation of derivatives with tailored properties for specific applications.

From an industrial perspective, CAS No. 850375-13-2 aligns with the growing emphasis on sustainable synthesis. Manufacturers are adopting catalytic methods and solvent-free reactions to produce such compounds with minimal environmental impact. This shift resonates with global trends like ESG compliance and the circular economy, addressing concerns raised by environmentally conscious stakeholders. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to ensure the purity and consistency of this compound, meeting stringent regulatory standards.

The rise of AI-driven molecular design has further amplified interest in 5-(2-Furyl)isoxazol-3-ylmethylamine. Computational models predict its interactions with biological targets, accelerating the identification of promising candidates for preclinical trials. Frequently searched terms like "isoxazole derivatives in medicine" and "furan-based bioactive compounds" reflect this intersection of chemistry and technology. Additionally, its potential in crop protection formulations has garnered attention, with studies highlighting its efficacy against resistant pest strains while maintaining low toxicity profiles.

Quality control protocols for CAS No. 850375-13-2 emphasize chromatographic purity (>98%) and strict storage conditions (2–8°C under inert atmosphere) to preserve stability. Suppliers often provide certificates of analysis and structure-activity relationship (SAR) data to support research applications. As the scientific community prioritizes high-throughput screening and fragment-based drug discovery, this compound’s relevance is expected to grow, particularly in niche areas like allosteric modulator development.

In conclusion, 5-(2-Furyl)isoxazol-3-ylmethylamine exemplifies the innovation driving modern chemical research. Its dual functionality as a building block and bioactive scaffold positions it at the forefront of interdisciplinary studies. With ongoing investigations into its structure-property relationships and scalable production methods, this compound is poised to contribute significantly to advancements in life sciences and beyond.